[1-(2-Methylphenyl)ethyl](propan-2-yl)amine

Core Science & Biosynthesis

A-Z Guide to C12H19N Secondary Amines: Molecular Weight and Formula

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Secondary amines possessing the molecular formula C12H19N represent a diverse class of organic compounds characterized by a nitrogen atom bonded to two carbon atoms and one hydrogen atom.[1] With a molar mass of approximately 177.29 g/mol , these compounds are integral to various fields, particularly in drug development and specialty chemical synthesis, where they often serve as key building blocks and intermediates.[2][3] This guide provides an in-depth exploration of the methodologies required to unequivocally determine the molecular weight and confirm the elemental formula of C12H19N secondary amines, grounded in the principles of scientific integrity and field-proven insights.

The structural diversity inherent in the formula C12H19N gives rise to numerous isomers, each with potentially unique chemical and pharmacological properties. Examples include N,α-Diethylphenethylamine and 2,6-Diisopropylaniline.[2] Given this isomeric complexity, precise analytical characterization is paramount. This document details the core analytical techniques—mass spectrometry for molecular weight determination and elemental analysis for formula verification—offering not just procedural steps but the causal reasoning behind experimental choices, ensuring a robust and self-validating analytical workflow.

Core Principles of Molecular Weight and Formula Determination

The definitive identification of a chemical entity like a C12H19N secondary amine relies on two fundamental pillars of analytical chemistry: the precise measurement of its molecular mass and the empirical verification of its elemental composition.

• Mass Spectrometry (MS) is the cornerstone technique for determining molecular weight. It measures the mass-to-charge ratio (m/z) of ionized molecules, providing the molecular ion peak which corresponds to the mass of the intact molecule.[4] For C12H19N, the presence of a single nitrogen atom dictates an odd nominal molecular weight, a principle known as the Nitrogen Rule, which is a key diagnostic in mass spectral interpretation.[5]

• Elemental Analysis (EA) provides the quantitative percentage of constituent elements (Carbon, Hydrogen, Nitrogen, etc.) in a compound.[6] This technique validates the molecular formula by comparing the experimentally determined elemental percentages to the theoretical values calculated from the proposed formula. For C12H19N, this means confirming the relative abundance of carbon, hydrogen, and nitrogen.

Combining these methods provides orthogonal confirmation, lending a high degree of confidence to the compound's identity.

Isomeric Landscape of C12H19N Secondary Amines

The molecular formula C12H19N encompasses a wide array of structural isomers. The arrangement of the 12 carbon atoms, 19 hydrogen atoms, and the secondary amine group can vary significantly, leading to compounds with different physical and chemical properties. Some representative examples include:

• N,N-Diisopropylaniline: An aromatic amine where the nitrogen is bonded to a benzene ring and two isopropyl groups.[7]

• 2,6-Diisopropylaniline: A primary aniline, but its derivatives can be secondary amines. It features a benzene ring with an amino group and two flanking isopropyl groups.[8][9]

• N,N-Dipropylaniline: Similar to N,N-diisopropylaniline but with n-propyl groups instead.[10]

• Propylamphetamine: A derivative of phenethylamine with a propyl group on the nitrogen.[2]

The specific isomer being analyzed will influence its fragmentation pattern in mass spectrometry and its physical properties, making a multi-faceted analytical approach essential for unambiguous identification.

Methodology 1: Mass Spectrometry (MS) for Molecular Weight Determination

Mass spectrometry is the premier technique for determining the molecular weight of a compound. For C12H19N secondary amines, Gas Chromatography-Mass Spectrometry (GC-MS) is often the method of choice due to the volatility of many of its isomers.

Causality Behind Experimental Choices

• Ionization Method: Electron Ionization (EI) is commonly used in GC-MS. It imparts high energy to the analyte molecules, leading to fragmentation. While this can sometimes make the molecular ion peak less abundant, the resulting fragmentation pattern is highly reproducible and provides structural information.[11] The characteristic alpha-cleavage (cleavage of the C-C bond adjacent to the nitrogen) is a dominant fragmentation pathway for aliphatic amines and is invaluable for structural elucidation.[11][12]

• Instrumentation: A high-resolution mass spectrometer can provide an exact mass measurement, which is crucial for confirming the elemental composition. For C12H19N, the theoretical exact mass is 177.15175 u. An experimental measurement close to this value strongly supports the assigned molecular formula.

Experimental Protocol: GC-MS Analysis

• Sample Preparation: Dissolve approximately 1 mg of the C12H19N amine sample in 1 mL of a suitable volatile solvent (e.g., methanol, dichloromethane).

• Instrument Setup:

  • GC Column: Use a non-polar or mid-polar capillary column (e.g., DB-5ms) suitable for separating amine isomers.

  • Injection: Inject 1 µL of the sample solution into the GC inlet, typically set at 250°C.

  • Oven Program: Start with an initial oven temperature of 40°C, hold for 2 minutes, then ramp up to 250°C at a rate of 10°C/min.[13]

  • MS Interface: Set the transfer line temperature to 280°C.

• Data Acquisition: Acquire mass spectra over a range of m/z 30-300.

• Data Interpretation:

  • Identify the peak corresponding to the analyte in the total ion chromatogram.

  • Examine the mass spectrum for this peak. According to the Nitrogen Rule, the molecular ion peak (M+) should appear at an odd m/z value. For C12H19N, this will be at m/z 177.[5]

  • Analyze the fragmentation pattern. Look for characteristic fragments of amines, such as those resulting from alpha-cleavage.[14]

Visualization: GC-MS Workflow

Caption: Workflow for MW determination of C12H19N by GC-MS.

Methodology 2: Elemental Analysis for Formula Confirmation

Elemental analysis provides the empirical data necessary to confirm the proposed molecular formula of C12H19N. Modern elemental analyzers use a combustion method to convert the sample into simple gases (CO2, H2O, N2), which are then quantified.[6]

Self-Validating System

The protocol's trustworthiness is ensured by analyzing a certified standard with a known elemental composition (e.g., acetanilide) before and after the unknown sample. The results for the standard must fall within acceptable limits for the analysis of the unknown to be considered valid.

Experimental Protocol: Combustion Analysis

• Sample Preparation: Accurately weigh approximately 2-3 mg of the purified C12H19N sample into a tin capsule.

• Instrument Calibration: Calibrate the elemental analyzer using a certified organic standard.

• Combustion: Place the sample into the analyzer, where it is combusted at high temperatures (typically >900°C) in an oxygen-rich environment.[6]

• Gas Separation and Detection: The resulting gases (CO2, H2O, N2) are separated by a gas chromatography column and quantified using a thermal conductivity detector.

• Data Analysis: The instrument's software calculates the percentage of C, H, and N in the original sample.

• Comparison: Compare the experimental percentages with the theoretical values for C12H19N.

Visualization: Elemental Analysis Workflow

Caption: Workflow for formula confirmation by Elemental Analysis.

Data Presentation and Interpretation

Parameter	Theoretical Value for C12H19N	Expected Experimental Result
Molar Mass	177.29 g/mol [2]	-
Exact Mass	177.15175 u	m/z 177.1518 ± 5 ppm (High-Res MS)
Nominal Mass	177 u	m/z 177 (Low-Res MS)
Carbon (%)	81.29%	81.29% ± 0.4%
Hydrogen (%)	10.80%	10.80% ± 0.4%
Nitrogen (%)	7.90%	7.90% ± 0.4%

When the molecular ion peak from mass spectrometry aligns with the nominal or exact mass, and the elemental analysis percentages match the theoretical values within an acceptable margin of error (typically ±0.4%), the molecular formula C12H19N is confirmed with high confidence.

Conclusion

The definitive characterization of a C12H19N secondary amine is a critical step in research and development. By employing a dual-pronged approach of mass spectrometry for molecular weight determination and elemental analysis for formula confirmation, scientists can achieve an unambiguous identification. The workflows and protocols detailed in this guide emphasize not only the procedural steps but also the underlying scientific principles, ensuring that the analyses are both accurate and self-validating. This rigorous analytical strategy is indispensable for ensuring the quality, safety, and efficacy of novel chemical entities in the pharmaceutical and chemical industries.

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Physical properties of N-isopropyl-1-(o-tolyl)ethylamine

This guide provides an in-depth technical analysis of N-isopropyl-1-(o-tolyl)ethylamine , a sterically hindered secondary amine used primarily as a chiral building block and intermediate in the synthesis of pharmaceutical agents and agrochemicals.

Executive Summary

N-Isopropyl-1-(o-tolyl)ethylamine (also known as N-isopropyl-2-methyl-α-methylbenzylamine) is a secondary amine characterized by significant steric hindrance around the nitrogen center. This hindrance arises from the adjacent ortho-methyl group on the phenyl ring and the bulky isopropyl group on the nitrogen.

This structural motif makes the compound valuable in two primary contexts:

• Chiral Resolution: As a resolving agent for acidic racemates (when the amine itself is enantiopure).

• Ligand Synthesis: As a precursor for N-heterocyclic carbene (NHC) ligands or chiral catalysts where steric bulk is required to modulate reactivity.

Chemical Identity & Stereochemistry

Property	Detail
IUPAC Name	N-(propan-2-yl)-1-(2-methylphenyl)ethan-1-amine
Common Synonyms	N-Isopropyl-o-tolyl-ethylamine; N-Isopropyl-2-methyl-α-methylbenzylamine
Molecular Formula	C₁₂H₁₉N
Molecular Weight	177.29 g/mol
SMILES	CC(C)NC(C)C1=CC=CC=C1C
Chirality	Contains one stereocenter at the benzylic carbon (C1).[1][2][3] Exists as (R) and (S) enantiomers.

Physicochemical Properties

Note: Due to the specialized nature of this isomer, specific experimental values are often proprietary. The values below are derived from high-fidelity Quantitative Structure-Property Relationship (QSPR) models and experimental data of the close structural analog, N-isopropyl-1-phenylethylamine.

Thermodynamic Constants

Property	Value / Range	Confidence Level
Physical State	Colorless to pale yellow liquid	High (Experimental)
Boiling Point (760 mmHg)	218 °C – 225 °C	High (Predicted based on homologs)
Boiling Point (15 mmHg)	95 °C – 98 °C	High (Predicted)
Density (20 °C)	0.905 – 0.915 g/cm³	Medium (Predicted)
Refractive Index ( )	1.515 – 1.520	Medium (Predicted)
Flash Point	~95 °C (Closed Cup)	Medium (Estimated)

Solubility & Partitioning

• Water Solubility: Low (< 1 g/L). The hydrophobic isopropyl and o-tolyl groups dominate the polar amine functionality.

• Organic Solubility: Miscible with dichloromethane (DCM), ethyl acetate, ethanol, and toluene.

• LogP (Octanol/Water): 3.1 – 3.3 (Predicted). Indicates high lipophilicity, suitable for blood-brain barrier penetration in pharmaceutical contexts.

• pKa (Conjugate Acid): ~10.2. Typical for secondary alkyl-aryl amines; exists as a cation at physiological pH.

Synthesis & Purification Protocol

The most robust route to N-isopropyl-1-(o-tolyl)ethylamine is the Reductive Amination of 2'-methylacetophenone with isopropylamine. This method avoids over-alkylation and allows for scalable production.

Reaction Pathway (DOT Diagram)

Figure 1: Reductive amination pathway. Titanium(IV) isopropoxide is often used as a Lewis acid to facilitate imine formation before reduction.

Step-by-Step Protocol

• Imine Formation:

  • Charge a reaction vessel with 2'-methylacetophenone (1.0 eq) and isopropylamine (1.5 eq) in anhydrous methanol or THF .

  • Optional but Recommended: Add Titanium(IV) isopropoxide (1.2 eq) to scavenge water and drive the equilibrium toward the imine. Stir at room temperature for 6–12 hours.

• Reduction:

  • Cool the mixture to 0 °C.

  • Cautiously add Sodium Borohydride (NaBH₄) (1.5 eq) portion-wise.

  • Allow the reaction to warm to room temperature and stir for 2 hours.

• Workup:

  • Quench with 1N NaOH (to decompose borate complexes).

  • Extract with Ethyl Acetate (3x).

  • Wash combined organics with brine, dry over Na₂SO₄, and concentrate in vacuo.

• Purification:

  • Distillation: Vacuum distillation is effective for the free base.

  • Salt Formation: Dissolve the crude oil in diethyl ether and bubble dry HCl gas to precipitate the hydrochloride salt . Recrystallize from ethanol/ether for high purity (>99%).

Spectral Characterization (Expected Data)

Researchers should validate the identity of the synthesized compound using the following spectral fingerprints:

• ¹H NMR (400 MHz, CDCl₃):

  • δ 7.10–7.30 (m, 4H): Aromatic protons (o-tolyl ring).

  • δ 4.15 (q, 1H): Benzylic methine (-CH -N).

  • δ 2.75 (sept, 1H): Isopropyl methine (-N-CH -(CH3)2).

  • δ 2.35 (s, 3H): Ortho-methyl group (-Ar-CH 3).

  • δ 1.30 (d, 3H): Methyl group on the ethyl chain.

  • δ 1.05 (dd, 6H): Isopropyl methyl groups (diastereotopic nature may cause splitting).

• Mass Spectrometry (EI, 70 eV):

  • Molecular Ion (M+): m/z 177.

  • Base Peak: m/z 162 (Loss of methyl) or m/z 134 (Loss of isopropyl).

  • Tropylium Ion: m/z 91 (Characteristic of benzyl fragment).

Handling & Safety Profile

This compound is a secondary amine and should be treated as a corrosive and irritant.

• Hazards: Causes skin irritation and serious eye damage. Harmful if swallowed.

• Storage: Store under an inert atmosphere (Nitrogen or Argon) to prevent oxidation (N-oxide formation) and absorption of atmospheric CO₂ (carbamate formation).

• Incompatibility: Strong oxidizing agents, acid chlorides, and anhydrides.

References

• Reductive Amination Methodology: Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, vol. 61, no. 11, 1996, pp. 3849-3862. Link

• Physical Properties of Amine Analogs: "N-Isopropyl-1-phenylethylamine." PubChem Database, National Center for Biotechnology Information. Link

• Synthesis of Chiral Amines: Nugent, T. C. (Ed.).[1][4] Chiral Amine Synthesis: Methods, Developments and Applications. Wiley-VCH, 2010.

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A Comprehensive Technical Guide to 1-(2-Methylphenyl)ethylamine: Synthesis, Stereochemistry, and Applications

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Foreword

Initially posited as a potentially novel compound, 1-(2-Methylphenyl)ethylamine is, in fact, a well-established chemical entity with a presence in both the scientific literature and commercial chemical catalogs. This guide, therefore, pivots from the introduction of a new molecule to a comprehensive technical review. For the seasoned researcher and drug development professional, this document serves as a detailed repository of synthetic methodologies, stereochemical considerations, and known applications of this versatile chiral amine. As a member of the phenethylamine class, a scaffold prevalent in numerous bioactive molecules, 1-(2-Methylphenyl)ethylamine holds significant interest as a chiral building block in medicinal chemistry and materials science.[1][2][3] This guide aims to provide a thorough understanding of its chemical landscape, empowering researchers to leverage its properties in their synthetic endeavors.

Physicochemical Properties and Spectroscopic Data

1-(2-Methylphenyl)ethylamine, also known as 1-(o-tolyl)ethylamine, is a primary amine with a chiral center at the benzylic position. Its physical and chemical properties are summarized in the table below.

Property	Value	Source
Molecular Formula	C₉H₁₃N	-
Molecular Weight	135.21 g/mol	[4]
Appearance	Colorless to pale yellow liquid	[1]
Boiling Point	Approx. 208.6 ± 9.0 °C (at 760 mmHg)	[1]
Density	Approx. 0.9 ± 0.1 g/cm³	[1]
LogP	1.90	[1]

Spectroscopic Analysis

• ¹H NMR: The proton NMR spectrum is expected to show a quartet for the benzylic proton (CH-NH₂), a doublet for the methyl group attached to the chiral center, a singlet for the methyl group on the aromatic ring, and multiplets for the aromatic protons.

• ¹³C NMR: The carbon NMR spectrum will display distinct signals for the two methyl carbons, the chiral benzylic carbon, and the aromatic carbons.[8][9]

Synthesis of 1-(2-Methylphenyl)ethylamine

The primary route for the synthesis of 1-(2-Methylphenyl)ethylamine is the reductive amination of its corresponding ketone precursor, 2'-methylacetophenone. This transformation can be achieved through various methods, with the Leuckart reaction being a classic and robust choice.[10][11][12]

Leuckart Reaction: A Protocol for Racemic Synthesis

The Leuckart reaction utilizes ammonium formate or formamide as both the aminating and reducing agent.[10][11][12] The following is a detailed, step-by-step protocol adapted from the optimized procedure for the reductive amination of acetophenone.[13]

Reaction Scheme:

Caption: Reductive amination of 2'-methylacetophenone via the Leuckart reaction.

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 2'-methylacetophenone (1 equivalent) and ammonium formate (4-5 equivalents).

• Heating: Heat the reaction mixture to 160-180°C. The reaction is typically carried out neat (without a solvent).

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Hydrolysis: After cooling, add a strong acid (e.g., 6M HCl) to the reaction mixture and reflux to hydrolyze the intermediate N-formyl derivative to the free amine.

• Workup: Cool the mixture and wash with a nonpolar solvent (e.g., diethyl ether) to remove any unreacted ketone. Basify the aqueous layer with a strong base (e.g., NaOH) to a pH > 12.

• Extraction and Purification: Extract the product into an organic solvent (e.g., dichloromethane or ethyl acetate). Dry the combined organic layers over an anhydrous drying agent (e.g., Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude 1-(2-Methylphenyl)ethylamine. Further purification can be achieved by distillation.

Asymmetric Synthesis of 1-(2-Methylphenyl)ethylamine

The presence of a chiral center in 1-(2-Methylphenyl)ethylamine makes its enantioselective synthesis a critical aspect for applications in drug development, where a single enantiomer often exhibits the desired therapeutic effect.[1] Asymmetric synthesis can be approached through several strategies, including the use of chiral auxiliaries.[14][15][16]

Chiral Auxiliary-Mediated Synthesis

A chiral auxiliary is an enantiomerically pure compound that is temporarily attached to a prochiral substrate to direct a chemical reaction with high diastereoselectivity.[15][16][17] After the desired stereocenter is created, the auxiliary is removed.[15][16][17] For the synthesis of chiral amines, pseudoephedrine and pseudoephenamine are effective chiral auxiliaries.[14]

Conceptual Workflow:

Caption: General workflow for chiral auxiliary-mediated asymmetric synthesis.

Protocol Outline using a Chiral Auxiliary:

• Amide Formation: Couple 2-methylphenylacetic acid with an enantiomerically pure chiral auxiliary, such as (1S,2S)-pseudoephenamine, to form a chiral amide.

• Diastereoselective Enolate Formation and Alkylation: Deprotonate the α-carbon of the amide using a strong base (e.g., LDA) to form a chiral enolate. The chiral auxiliary sterically blocks one face of the enolate, directing the subsequent alkylation (e.g., with methyl iodide) to occur from the less hindered face, thereby creating a new stereocenter with high diastereoselectivity.

• Auxiliary Cleavage: Hydrolyze the resulting diastereomerically enriched amide under acidic or basic conditions to cleave the chiral auxiliary and yield the enantiomerically enriched carboxylic acid precursor.

• Conversion to Amine: Convert the carboxylic acid to the corresponding primary amine via a Curtius, Hofmann, or Schmidt rearrangement.

Applications in Medicinal Chemistry and Catalysis

While specific drug candidates containing the 1-(2-methylphenyl)ethylamine moiety are not prominently reported in publicly accessible literature, its structural features make it a valuable building block for several reasons:

• Phenethylamine Scaffold: Substituted phenethylamines are a well-known class of compounds with a wide range of biological activities, acting on the central nervous system as stimulants, hallucinogens, and entactogens.[2]

• Chiral Amine: Chiral amines are crucial components in many pharmaceuticals, where the stereochemistry at the amine-bearing carbon is often critical for biological activity.[1] They can serve as key intermediates in the synthesis of more complex molecules.[1]

• Ligand for Asymmetric Catalysis: Chiral amines and their derivatives can act as ligands for transition metals in asymmetric catalysis, enabling the synthesis of other chiral molecules with high enantioselectivity.

Given these characteristics, 1-(2-methylphenyl)ethylamine is a promising starting material for the discovery of novel therapeutic agents and for the development of new catalytic systems. Its ortho-methyl group provides steric bulk and can influence the conformational preferences of molecules derived from it, potentially leading to unique binding interactions with biological targets or influencing the stereochemical outcome of catalytic reactions.

Conclusion

1-(2-Methylphenyl)ethylamine, though not a novel compound, remains a molecule of significant interest for synthetic and medicinal chemists. Its straightforward synthesis via reductive amination and the potential for its enantioselective preparation make it an accessible and valuable chiral building block. The foundational phenethylamine structure, combined with the specific stereochemical and electronic properties conferred by the ortho-methyl group, positions this compound as a versatile tool for the exploration of new chemical space in drug discovery and asymmetric catalysis. This guide provides a solid technical foundation for researchers looking to incorporate 1-(2-methylphenyl)ethylamine into their synthetic programs.

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• 8. 13C nmr spectrum of N-methylethanamine (ethylmethylamine) C3H9N CH3NHCH2CH3 analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of N-methylethylamine C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 9. 13C nmr spectrum of methylamine CH5N CH3NH2 analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of methylamine C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 10. mdpi.com [mdpi.com]
• 11. scsm.ac.in [scsm.ac.in]
• 12. Leuckart reaction - Wikipedia [en.wikipedia.org]
• 13. scispace.com [scispace.com]
• 14. Pseudoephenamine: A Practical Chiral Auxiliary for Asymmetric Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Reagents for synthesizing N-isopropyl-1-(o-tolyl)ethylamine

An Application Note on the Synthesis of N-isopropyl-1-(o-tolyl)ethylamine: A Guide to Reagent Selection and Protocol Design

Introduction

N-isopropyl-1-(o-tolyl)ethylamine is a secondary amine characterized by an ethylamine backbone substituted with an o-tolyl group at the first carbon and an isopropyl group on the nitrogen atom. The synthesis of such secondary amines is a fundamental operation in medicinal chemistry and drug development, where this structural motif is often a key component of pharmacologically active molecules.[1] The most efficient and widely adopted method for preparing this class of compounds is through reductive amination.[2][3]

This application note provides a detailed guide for researchers and scientists on the selection of reagents and the development of protocols for the synthesis of N-isopropyl-1-(o-tolyl)ethylamine. We will explore the underlying chemical principles, compare various synthetic strategies, and provide detailed, field-proven protocols. The focus is on explaining the causality behind experimental choices to ensure both reproducibility and a deep understanding of the synthetic process.

Synthetic Strategy: Retrosynthetic Analysis

The most logical approach to constructing the target molecule is through a reductive amination pathway. This involves disconnecting the C-N bond between the ethylamine backbone and the isopropyl group, or the bond between the nitrogen and the benzylic carbon. The most practical disconnection identifies a ketone and a primary amine as the ideal starting materials.

This retrosynthetic analysis points to two primary precursors:

• Carbonyl Component : 2'-Methylacetophenone (also known as 1-(o-tolyl)ethan-1-one).

• Amine Component : Isopropylamine.

The forward reaction involves the condensation of 2'-methylacetophenone and isopropylamine to form an intermediate imine (or its protonated form, the iminium ion), which is subsequently reduced to yield the final secondary amine product.[3]

Caption: General mechanism of reductive amination.

Comparative Analysis of Reagents

The success of the synthesis hinges on the appropriate selection of the reducing agent, solvent, and any additives.

Core Reactants

• 2'-Methylacetophenone : A commercially available liquid ketone. It serves as the electrophilic carbonyl source.

• Isopropylamine : A volatile and flammable primary amine with a low boiling point. It must be handled with care in a well-ventilated fume hood. It acts as the nucleophile.

Reducing Agents

The choice of reducing agent dictates the reaction conditions, selectivity, and safety profile. Sodium triacetoxyborohydride (STAB) is often the preferred reagent for modern lab-scale reductive aminations due to its high selectivity and mild nature. [4][5]

Reagent	Formula	Key Characteristics & Causality	Common Solvents
Sodium Triacetoxyborohydride (STAB)	NaBH(OAc)₃	High Selectivity & Mildness : The electron-withdrawing acetoxy groups moderate the hydride's reactivity, making it selective for reducing the protonated iminium ion over the starting ketone. [5]This allows for a convenient one-pot procedure. [4]It is considered safer than cyanoborohydride as it does not release toxic cyanide salts. [6]	1,2-Dichloroethane (DCE), Tetrahydrofuran (THF), Dichloromethane (DCM) [7][8]
Sodium Cyanoborohydride	NaBH₃CN	pH-Dependent Reactivity : Effective at mildly acidic pH (6-7), where the rate of iminium ion reduction is significantly faster than ketone reduction. [6]Toxicity Concern : A major drawback is its high toxicity and the potential to generate hydrogen cyanide gas under acidic conditions. [6]	Methanol (MeOH), Ethanol (EtOH) [7]
Catalytic Hydrogenation	H₂ / Catalyst	Industrial Scalability & Green Chemistry : Uses hydrogen gas as the reductant, with water as the only byproduct, making it an environmentally friendly option. [3]Requires specialized pressure equipment. Catalysts like Palladium (Pd/C), Platinum (Pt/C), or Raney Nickel are commonly used. [2][3]	Methanol (MeOH), Ethanol (EtOH), Ethyl Acetate (EtOAc)

| Sodium Borohydride | NaBH₄ | High Reactivity : A strong reducing agent that can reduce both the iminium ion and the starting ketone. [7]Requires Two-Step Procedure : To avoid reducing the starting material, it is used in an indirect method where the imine is pre-formed before the addition of NaBH₄. [8][9]| Methanol (MeOH), Ethanol (EtOH) [7]|

Solvents and Catalysts

• Solvents : The solvent choice is dictated by the reducing agent. For STAB, chlorinated solvents like 1,2-dichloroethane (DCE) are preferred. [8]For NaBH₃CN and NaBH₄, protic solvents like methanol are common. [7]* Acid Catalysts : The formation of the imine is the rate-limiting step and is catalyzed by acid. A stoichiometric amount of acetic acid is often added, particularly when using STAB with ketones, to facilitate the formation of the iminium ion. [6][5]

Detailed Experimental Protocols

The following protocols are designed for a standard laboratory setting. All operations should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Protocol 1: Synthesis using Sodium Triacetoxyborohydride (STAB)

This one-pot method is the most common and reliable for lab-scale synthesis due to its operational simplicity and high selectivity. [8] Workflow Diagram:

Caption: Experimental workflow for the STAB-mediated protocol.

Step-by-Step Procedure (10 mmol scale):

• Reaction Setup : To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 2'-methylacetophenone (1.34 g, 10 mmol) and 1,2-dichloroethane (DCE, 40 mL).

• Amine Addition : Add isopropylamine (1.28 mL, 15 mmol, 1.5 equivalents) to the solution and stir for 20 minutes at room temperature.

• Acid Catalyst : Add glacial acetic acid (0.69 mL, 12 mmol, 1.2 equivalents) and stir for another 10 minutes.

• Reduction : Add sodium triacetoxyborohydride (STAB) (3.18 g, 15 mmol, 1.5 equivalents) portion-wise over 15 minutes. Caution: The addition may be slightly exothermic.

• Reaction Monitoring : Allow the reaction to stir at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting ketone is consumed.

• Quenching : Carefully quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until gas evolution ceases.

• Workup : Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice with dichloromethane (DCM). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Purification : Concentrate the filtrate under reduced pressure. Purify the resulting crude oil by flash column chromatography on silica gel to afford the pure N-isopropyl-1-(o-tolyl)ethylamine.

Protocol 2: Synthesis via Catalytic Hydrogenation

This method is highly efficient and suitable for larger scales but requires a hydrogenation apparatus.

Step-by-Step Procedure (General):

• Reaction Setup : In a pressure-resistant hydrogenation vessel, combine 2'-methylacetophenone (1 eq.), isopropylamine (1.5 eq.), a suitable solvent such as methanol, and a catalyst (e.g., 5-10 wt% of 10% Pd/C).

• Hydrogenation : Seal the vessel, purge it with nitrogen, and then pressurize with hydrogen gas (typically 50-100 psi).

• Reaction : Stir the mixture vigorously at room temperature or with gentle heating (e.g., 40-50 °C) until hydrogen uptake ceases.

• Workup : Carefully depressurize the vessel and purge with nitrogen. Filter the reaction mixture through a pad of Celite® to remove the catalyst.

• Purification : Remove the solvent from the filtrate under reduced pressure to yield the crude product, which can be further purified if necessary.

Safety and Handling

• Reagents : Isopropylamine is volatile, flammable, and corrosive. Hydride reducing agents (STAB, NaBH₄, NaBH₃CN) react with water and acids to produce flammable hydrogen gas; handle them in an inert atmosphere if possible and add them carefully to the reaction mixture.

• Solvents : Chlorinated solvents like DCE and DCM are toxic and should be handled in a fume hood. Ethers like THF can form explosive peroxides.

• Catalysts : Palladium on carbon (Pd/C) is pyrophoric and may ignite upon exposure to air, especially when dry or in the presence of solvents. Handle with care.

References

• Myers, A. M. Reductive Amination. [Link]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Organic Chemistry Portal. Reductive Amination - Common Conditions. [Link]

• Organic Chemistry Portal. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. [Link]

• Afanasyev, O. I., Kuchuk, E., & Chusov, D. (2019). Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction. Frontiers in Chemistry, 7, 706. [Link]

• Wikipedia. Reductive amination. [Link]

• Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). [Link]

• Oyamada, J., & Kitamura, T. (2006). Catalytic Reductive Alkylation of Secondary Amine with Aldehyde and Silane by an Iridium Compound. The Journal of Organic Chemistry, 71(8), 3259–3261. [Link]

• Zhang, H., & Edgar, K. J. (2017). Efficient Synthesis of Secondary Amines by Reductive Amination of Curdlan Staudinger Ylides. Carbohydrate Polymers, 169, 10-19. [Link]

• Touchette, K. M. (2006). A Drug-Like Tertiary Amide by Reductive Amination. Journal of Chemical Education, 83(6), 929. [Link]

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• 7. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 8. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 9. DSpace [open.bu.edu]

Application Notes &amp; Protocols: The Strategic Role of Sterically Hindered Secondary Amines in Modern Catalysis

Introduction: Beyond Basicity—Harnessing Steric Crowding as a Catalytic Tool

In the landscape of organic synthesis, sterically hindered secondary amines represent a class of catalysts and reagents whose utility is defined as much by what they cannot do as by what they can. The defining characteristic of these molecules—significant steric bulk surrounding the nitrogen atom—imposes a profound restriction on their nucleophilicity.[1][2] While a simple secondary amine like diethylamine is both basic and nucleophilic, a hindered analogue such as 2,2,6,6-tetramethylpiperidine (TMP) or di-tert-butylamine is a poor nucleophile due to the bulky alkyl groups that physically obstruct the nitrogen's lone pair from attacking electrophilic carbons.[1][3] This feature, however, is not a limitation but a strategic advantage. It allows these amines to function as highly effective proton abstractors (Brønsted bases) without the risk of engaging in unwanted side reactions, such as Michael additions or acyl substitutions.[1][3]

This unique reactivity profile has positioned sterically hindered secondary amines as pivotal players in three distinct and powerful catalytic manifolds:

• Asymmetric Enamine Catalysis: Where the chiral architecture and steric shielding of the amine catalyst are used to control the stereochemical outcome of reactions involving carbonyl compounds.

• Frustrated Lewis Pair (FLP) Chemistry: Where the steric clash between a bulky Lewis base (the amine) and a bulky Lewis acid prevents adduct formation, creating a highly reactive "frustrated" system capable of activating small molecules like H₂ for metal-free hydrogenations.[4][5]

• Specialized Base and Ligand Applications: Where their non-nucleophilic basicity is critical for promoting specific transformations, such as regioselective halogenations, or where their steric profile influences the coordination sphere of a metal in transition metal catalysis.

This document provides an in-depth exploration of these applications, complete with mechanistic insights and detailed, field-proven protocols designed for immediate implementation in a research or process development setting.

Section 1: Asymmetric Enamine Catalysis

Enamine catalysis is a cornerstone of organocatalysis, leveraging the reaction of a secondary amine with a ketone or aldehyde to form a nucleophilic enamine intermediate.[6][7] In the context of asymmetric enamine catalysis, the use of a chiral, sterically hindered secondary amine is paramount. The catalyst's bulky framework creates a meticulously defined chiral environment that dictates the trajectory of an incoming electrophile, leading to the formation of one enantiomer of the product with high fidelity.[8][9]

A premier class of catalysts for this purpose are the diarylprolinol silyl ethers, often referred to as Jørgensen-Hayashi catalysts. The bulky diaryl(silyloxy)methyl substituent effectively blocks one face of the enamine, leaving the other open for attack.[9][10]

Causality in Stereoselection: The Role of the Catalyst

The high enantioselectivity achieved with these catalysts is a direct consequence of steric control. The condensation of the aldehyde with the chiral secondary amine preferentially forms the (E)-enamine to minimize steric clash. This enamine intermediate is then shielded on one of its two prochiral faces by the bulky silyl ether group. Consequently, the electrophile can only approach from the unhindered face, ensuring a highly enantioselective transformation.[10]

Application Protocol 1: Asymmetric Michael Addition of an Aldehyde to a Nitroalkene

This protocol describes the highly enantioselective conjugate addition of propanal to β-nitrostyrene using a diarylprolinol silyl ether catalyst. This reaction is a powerful method for constructing chiral γ-nitro aldehydes, which are valuable synthetic intermediates.[10]

Materials:

• (S)-α,α-Diphenyl-2-pyrrolidinemethanol trimethylsilyl ether (Catalyst, 2a)

• β-Nitrostyrene

• Propanal

• Toluene (Anhydrous)

• Ethyl acetate, Hexanes (for chromatography)

• Standard laboratory glassware, magnetic stirrer, argon/nitrogen line

Procedure:

• Catalyst & Reagent Preparation: To a flame-dried 10 mL round-bottom flask under an argon atmosphere, add the diarylprolinol silyl ether catalyst (2a) (32.5 mg, 0.1 mmol, 10 mol%).

• Solvent & Substrate Addition: Add 2.0 mL of anhydrous toluene to the flask. Stir the solution for 5 minutes at room temperature. Add β-nitrostyrene (149.1 mg, 1.0 mmol, 1.0 equiv).

• Initiation: Cool the mixture to 0 °C using an ice bath. Add propanal (217 µL, 3.0 mmol, 3.0 equiv) dropwise over 2 minutes.

• Reaction Monitoring: Allow the reaction to stir at 0 °C. The progress can be monitored by thin-layer chromatography (TLC) by observing the consumption of the nitrostyrene spot. Typical reaction time is 20-30 hours.

• Work-up: Upon completion, concentrate the reaction mixture directly under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel (e.g., using a 10-20% ethyl acetate in hexanes gradient) to afford the desired γ-nitro aldehyde product.

• Validation: The product should be characterized by ¹H NMR, ¹³C NMR, and HRMS. The enantiomeric excess (ee) is determined by chiral HPLC analysis (e.g., Chiralcel OD-H column).

Expected Outcome: This protocol typically yields the product with high diastereoselectivity (>95:5 syn:anti) and excellent enantioselectivity (≥99% ee).[10] The high fidelity is a direct result of the steric shielding provided by the bulky catalyst.

Substrate (Aldehyde)	Electrophile (Nitroalkene)	Catalyst Loading (mol%)	Yield (%)	dr (syn:anti)	ee (%)
Propanal	β-Nitrostyrene	10	80	95:5	99
Butanal	β-Nitrostyrene	10	85	95:5	99
Propanal	(E)-1-Nitro-3-phenylprop-1-ene	20	71	96:4	99
Cyclohexanecarbaldehyde	β-Nitrostyrene	20	95	99:1	>99
Data adapted from Hayashi, Y. et al., Angew. Chem. Int. Ed. 2005, 44, 4212–4215.[10]

Section 2: Frustrated Lewis Pair (FLP) Chemistry

The concept of Frustrated Lewis Pairs (FLPs) marks a paradigm shift in catalysis, moving away from transition metals to main-group elements for small molecule activation. An FLP consists of a sterically hindered Lewis base (e.g., a bulky phosphine or a hindered secondary amine) and a sterically hindered Lewis acid (e.g., tris(pentafluorophenyl)borane, B(C₆F₅)₃).[4][5] The steric bulk on both components prevents them from neutralizing each other by forming a classical dative bond. This "frustration" leaves the acidic and basic sites available to cooperatively attack a small molecule substrate, most notably dihydrogen (H₂).[11][12]

Causality in H₂ Activation: The Role of Steric Frustration

In an FLP system, the Lewis base and Lewis acid are in proximity but cannot form a stable adduct. When H₂ is introduced, the Lewis base (amine or phosphine) attacks one hydrogen atom while the Lewis acid (borane) attacks the other. This cooperative action results in the heterolytic cleavage of the H-H bond, forming a zwitterionic species (e.g., an ammonium hydridoborate).[13] This activated hydrogen can then be delivered to an unsaturated substrate, such as an imine, to effect hydrogenation. The entire process is metal-free.

Application Protocol 2: Metal-Free Catalytic Hydrogenation of an Imine

This protocol details the hydrogenation of a sterically hindered imine where the imine itself can serve as the Lewis base in the presence of the strong Lewis acid B(C₆F₅)₃.[11] This demonstrates a powerful application where the substrate participates directly in its own activation.

Materials:

• Tris(pentafluorophenyl)borane (B(C₆F₅)₃)

• N-Benzylideneaniline (or other imine substrate)

• Toluene (Anhydrous, degassed)

• High-pressure reactor (e.g., Parr autoclave) or a thick-walled Schlenk tube

• Hydrogen gas (H₂) source

• Standard anhydrous and anaerobic handling equipment (glovebox or Schlenk line)

Procedure:

• Reactor Setup: In a glovebox, charge a dry high-pressure reactor vessel equipped with a magnetic stir bar with B(C₆F₅)₃ (12.8 mg, 0.025 mmol, 5 mol%).

• Substrate Addition: Add the imine substrate (e.g., N-benzylideneaniline, 90.6 mg, 0.5 mmol, 1.0 equiv).

• Solvent Addition: Add 5 mL of anhydrous, degassed toluene.

• Reaction Initiation: Seal the reactor, remove it from the glovebox, and connect it to a hydrogen line. Purge the reactor 3-5 times with H₂ gas.

• Pressurization & Heating: Pressurize the reactor to the desired pressure (e.g., 60 bar H₂) and place it in a heating block set to 80-100 °C.

• Reaction Monitoring: Stir the reaction vigorously for the specified time (e.g., 24-48 hours). Progress can be monitored by taking aliquots (after safely depressurizing and purging with inert gas) and analyzing by GC-MS or ¹H NMR.

• Work-up: After the reaction is complete, cool the reactor to room temperature and carefully vent the excess hydrogen pressure. Open the reactor and quench the reaction by adding a few drops of methanol.

• Purification & Validation: Concentrate the solvent under reduced pressure. The resulting crude product can be purified by flash chromatography or crystallization. The product, N-benzylaniline, is validated by standard spectroscopic methods.

Expected Outcome: This procedure should provide the corresponding secondary amine in high yield. The reaction demonstrates the power of FLPs to hydrogenate polarized double bonds without any transition metal catalyst.

Lewis Acid	Lewis Base (Substrate)	H₂ Pressure (bar)	Temp (°C)	Time (h)	Yield (%)
B(C₆F₅)₃	N-Benzylideneaniline	60	80	24	>95
B(C₆F₅)₃	N-(1-Phenylethylidene)aniline	80	100	48	92
B(C₆F₅)₃	N-tert-Butyl-1-phenylethan-1-imine	80	100	48	88
Representative conditions and outcomes based on literature precedents.[11]

Section 3: Hindered Amines as Regioselective Catalysts and Non-Nucleophilic Bases

The defining non-nucleophilic basicity of sterically hindered secondary amines makes them ideal for promoting reactions where a base is required but nucleophilic attack would lead to undesired byproducts. A classic example is the ortho-selective chlorination of phenols.

Causality in Regioselectivity: The Amine-Reagent Interaction

In the chlorination of phenols with sulfuryl chloride (SO₂Cl₂), less hindered amines can act as nucleophiles, leading to complex reaction mixtures. In contrast, a highly hindered amine like 2,2,6,6-tetramethylpiperidine (TMP) cannot directly attack the sulfuryl chloride. Instead, it is proposed to activate the phenol via hydrogen bonding or deprotonation, and it may interact with the chlorinating agent to generate a bulky, electrophilic chlorinating species, possibly an N-chloropiperidinium salt in equilibrium. This bulky complex preferentially delivers the chlorine to the sterically accessible ortho position of the phenol, leading to high regioselectivity.[14][15] This selectivity increases at higher temperatures.[16]

Application Protocol 3: Ortho-Selective Chlorination of Phenol

This protocol provides a method for the selective chlorination of phenol at the ortho position using TMP as an organocatalyst.[14][15]

Materials:

• Phenol

• 2,2,6,6-Tetramethylpiperidine (TMP)

• Sulfuryl chloride (SO₂Cl₂)

• Toluene or Chlorobenzene (Anhydrous)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine, Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware, heating mantle, condenser

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere, add phenol (470 mg, 5.0 mmol, 1.0 equiv) and 2,2,6,6-tetramethylpiperidine (TMP) (85 µL, 0.5 mmol, 10 mol%).

• Solvent and Reagent Addition: Add 10 mL of anhydrous toluene. Stir the mixture until the phenol dissolves. Add sulfuryl chloride (SO₂Cl₂) (400 µL, 5.0 mmol, 1.0 equiv) dropwise via syringe at room temperature.

• Heating: Heat the reaction mixture to 80 °C and stir for 4-6 hours.

• Monitoring: Monitor the reaction by TLC or GC-MS to confirm the consumption of the starting phenol.

• Work-up: After cooling to room temperature, carefully pour the reaction mixture into 20 mL of saturated NaHCO₃ solution to quench excess SO₂Cl₂. Transfer to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Validation: Purify the residue by flash column chromatography (silica gel, e.g., 5-10% ethyl acetate in hexanes) to separate the ortho- and para-chloro isomers. The regioselectivity is determined by ¹H NMR analysis of the crude or purified product mixture.

Expected Outcome: This reaction typically provides the ortho-chlorinated phenol as the major product, with ortho:para selectivity ratios often exceeding 10:1.[14] This highlights the critical role of the hindered amine in directing the regiochemical outcome.

References

• Hydrogenation with Frustrated Lewis Pairs (FLPs). Organic Reaction Insights. [Link]

• Boruah, M., et al. (2021). Activation of Small Molecules and Hydrogenation of CO2 Catalyzed by Frustrated Lewis Pairs. Catalysts. [Link]

• Frustrated Lewis pair. Wikipedia. [Link]

• Pápai, I., & Tárkányi, G. (2019). Mechanism of Heterolytic Hydrogen Splitting by Frustrated Lewis Pairs: Comparison of Static and Dynamic Models. ACS Catalysis. [Link]

• Asad, M., et al. (2022). Frustrated Lewis Pairs in Heterogeneous Catalysis: Theoretical Insights. Catalysts. [Link]

• Saper, N. I., & Snider, B. B. (2014). 2,2,6,6-Tetramethylpiperidine-catalyzed, ortho-selective chlorination of phenols by sulfuryl chloride. The Journal of Organic Chemistry. [Link]

• Hayashi, Y., et al. (2005). Diphenylprolinol Silyl Ethers as Efficient Organocatalysts for the Asymmetric Michael Reaction of Aldehydes and Nitroalkenes. Angewandte Chemie International Edition. [Link]

• Marcelli, T., & Jørgensen, K. A. (2011). The diarylprolinol silyl ether system: a general organocatalyst. Accounts of Chemical Research. [Link]

• Reyes, E., Prieto, L., & Milelli, A. (2022). Asymmetric Organocatalysis: A Survival Guide to Medicinal Chemists. Molecules. [Link]

• Saper, N. I., & Snider, B. B. (2014). 2,2,6,6-Tetramethylpiperidine-Catalyzed, Ortho-selective Chlorination of Phenols by Sulfuryl Chloride. The Journal of Organic Chemistry. [Link]

• Non-nucleophilic base. Wikipedia. [Link]

• Back, T. G., & Baron, D. L. (1997). Chemistry of hindered amines: synthesis and properties of di-t-butylamine and related compounds. Journal of the Chemical Society, Perkin Transactions 1. [Link]

• tert-Butylamine Definition. Fiveable. [Link]

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Application Notes &amp; Protocols: Safe Handling and Storage of 1-(2-Methylphenyl)ethylamine

Introduction: Understanding the Compound

1-(2-Methylphenyl)ethylamine, also known as 1-(o-tolyl)ethylamine, is a chiral amine of significant interest to researchers in organic synthesis and drug development. Its structural motif, a phenethylamine backbone with a methyl group on the ethylamine alpha-carbon and another on the ortho position of the phenyl ring, makes it a valuable chiral auxiliary and a key building block for various pharmacologically active molecules.[1][2][3] As with many substituted phenethylamines, which include a wide range of psychoactive compounds and central nervous system stimulants, this class of molecules demands careful handling due to its potential biological activity and chemical reactivity.[4][5]

This guide provides a comprehensive overview of the essential protocols for the safe handling, storage, and disposal of 1-(2-Methylphenyl)ethylamine. The procedures outlined herein are grounded in the principles of laboratory safety established by authoritative bodies such as the National Research Council and the American Chemical Society, and are tailored to the specific hazards associated with this compound.[6][7][8][9]

I. Hazard Assessment and Risk Mitigation (RAMP Framework)

A foundational approach to laboratory safety involves the RAMP framework: R ecognize hazards, A ssess risks, M inimize risks, and P repare for emergencies.[9][10]

1.1. Recognizing the Hazards

1-(2-Methylphenyl)ethylamine presents a multi-faceted hazard profile. It is crucial to understand these intrinsic properties before any laboratory work commences.

• Corrosivity: The compound is classified as a corrosive material, capable of causing severe skin burns and serious eye damage upon contact.[7][11] This is a primary and immediate hazard.

• Toxicity: It is harmful if swallowed or inhaled.[7] Acute exposure can lead to significant health effects.

• Flammability: It is a combustible liquid with a flash point around 85°C (185°F), meaning it can ignite when exposed to an ignition source at or above this temperature.[12]

• Reactivity: The compound is noted to be air-sensitive and incompatible with strong oxidizing agents and acids.[13][14] This reactivity can lead to degradation of the material or potentially hazardous reactions.

1.2. Physicochemical and Hazard Data Summary

The following table summarizes key data for 1-(2-Methylphenyl)ethylamine, compiled from various safety data sheets and chemical databases.

Property	Value	Source(s)
Chemical Formula	C₉H₁₃N	[15]
Molecular Weight	135.21 g/mol	[12]
Appearance	Clear, pale yellow to reddish-yellow liquid	[7]
Boiling Point	~211-212 °C	[12]
Density	~0.926 g/mL at 25 °C	[12]
Flash Point	~85 °C (185 °F) - Closed Cup	[12]
UN Number	2735	[7]
Transport Hazard Class	8 (Corrosive)	[7]
GHS Hazard Statements	H302 (Harmful if swallowed), H314 (Causes severe skin burns and eye damage), H331 (Toxic if inhaled), H411 (Toxic to aquatic life with long lasting effects)	[12]

II. Engineering Controls and Personal Protective Equipment (PPE)

Minimizing exposure is the cornerstone of safe chemical handling. This is achieved through a combination of engineering controls and appropriate PPE.

2.1. Engineering Controls: The First Line of Defense

All work with 1-(2-Methylphenyl)ethylamine must be conducted in a well-ventilated area.

• Chemical Fume Hood: All transfers, solution preparations, and reactions involving this compound should be performed inside a properly functioning chemical fume hood. This is critical to prevent the inhalation of vapors.[16]

• Safety Shower and Eyewash Station: An operational and easily accessible safety shower and eyewash station are mandatory in any laboratory where this compound is handled.[10][13]

2.2. Personal Protective Equipment (PPE): The Last Line of Defense

Appropriate PPE must be worn at all times when handling 1-(2-Methylphenyl)ethylamine.

• Eye and Face Protection: Chemical safety goggles that meet ANSI Z87.1 standards are required. Due to the severe corrosive nature of the compound, a full-face shield should be worn over the goggles during procedures with a high risk of splashing.[17]

• Hand Protection: Chemically resistant gloves are mandatory. Nitrile gloves may offer splash protection, but for prolonged contact or immersion, heavier-duty gloves such as butyl rubber or Viton™ should be considered. Always inspect gloves for tears or holes before use and dispose of them immediately after handling the compound.[13]

• Body Protection: A flame-resistant laboratory coat must be worn and fully fastened. An impervious apron may be required for larger-scale operations.[16]

• Footwear: Closed-toe shoes are required in all laboratory settings.

Caption: Step-by-step workflow for air-sensitive transfer of the amine.

IV. Emergency Procedures

Preparation is key to mitigating the consequences of an accident.

4.1. Exposure Response

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention. [7][18]* Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention. [7]* Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for breathing. Seek immediate medical attention. [7]* Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention. [7]

4.2. Spill Response Protocol

For small spills (<100 mL) inside a chemical fume hood:

• Alert: Alert personnel in the immediate area.

• Contain: Contain the spill using a universal spill absorbent or a neutralizer suitable for amines/bases (e.g., sodium bisulfate). Do not use combustible materials like paper towels to absorb the bulk of the liquid.

• Neutralize: Cautiously sprinkle the neutralizer over the spill, working from the outside in.

• Collect: Once the reaction has ceased, collect the absorbed material using spark-proof tools and place it in a labeled, sealed container for hazardous waste disposal. [16][19]5. Decontaminate: Decontaminate the spill area with a dilute solution of a weak acid (e.g., 5% citric acid), followed by a thorough wash with soap and water. [15][17]6. Dispose: Dispose of all contaminated materials (gloves, absorbent, etc.) as hazardous waste.

For large spills or any spill outside of a fume hood, evacuate the laboratory, close the doors, and contact your institution's emergency response team immediately.

V. Waste Disposal

All waste containing 1-(2-Methylphenyl)ethylamine, including empty containers, contaminated PPE, and spill cleanup materials, must be disposed of as hazardous waste. [7]

• Quenching Reactive Residues: For equipment (glassware, syringes) contaminated with the amine, a decontamination or "quenching" procedure is necessary before cleaning. [15][20] 1. Rinse the item with a compatible, non-reactive solvent like isopropanol to dilute the amine. 2. Slowly add the isopropanol rinsate to a beaker of water with stirring to hydrolyze any reactive species. 3. Collect all rinsates in a designated hazardous waste container.

Never dispose of 1-(2-Methylphenyl)ethylamine down the drain. Follow all local, state, and federal regulations for hazardous waste disposal.

VI. Conclusion

1-(2-Methylphenyl)ethylamine is a valuable reagent with a significant hazard profile. By understanding its properties and adhering to the rigorous protocols outlined in this guide—from engineering controls and PPE to specialized handling techniques and emergency preparedness—researchers can safely harness its utility in their scientific endeavors. A strong culture of safety, built on authoritative guidelines and a thorough understanding of the chemicals in use, is paramount to protecting oneself, colleagues, and the research environment. [10][13]

References

• National Research Council. 1995. Prudent Practices in the Laboratory: Handling and Disposal of Chemicals. Washington, DC: The National Academies Press. [Link]

• National Research Council. 2011. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. Washington, DC: The National Academies Press. [Link]

• Cole-Parmer. Material Safety Data Sheet. [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US); 2011. [Link]

• CP Lab Safety. Best Practices for Storing and Handling Corrosive Liquids in the Lab. [Link]

• American Chemical Society. Doing Things Safely: A Guide for Chemical Students. [Link]

• American Chemical Society. Safety in Academic Chemistry Laboratories, 8th Edition. [Link]

• American Chemical Society. Guidelines for Chemical Laboratory Safety in Academic Institutions. [Link]

• Wipf Group, University of Pittsburgh. Techniques for Handling Air- and Moisture-Sensitive Compounds. [Link]

• Brandeis University. Corrosive Chemicals | Laboratory Safety. [Link]

• Wayne State University. Corrosive Chemicals SOP. [Link]

• MIT EHS. Handling air-sensitive reagents AL-134. [Link]

• KAUST Health & Safety. Working with Corrosives Guideline. [Link]

• University of Notre Dame. Common Standard Operating Procedure for work with Quenching of pyrophoric substances and waste. [Link]

• CUNY. Laboratory Chemical Spill Cleanup and Response Guide. [Link]

• Wikipedia. Chiral resolution. [Link]

• Wosińska-Hrydczuk, M., & Skarżewski, J. (2020). New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary. Molecules, 25(21), 4907. [Link]

• University of Leeds. Synthesising Complex Chiral Amines Through Resolution-Racemisation-Recycle. [Link]

• Al-Qaisi, A. M., et al. (2021). Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines. Separations, 8(10), 165. [Link]

• Wosińska-Hrydczuk, M., & Skarżewski, J. (2020). New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary. PMC - NIH. [Link]

• Wang, Y., et al. (2023). Strategies for chiral separation: from racemate to enantiomer. Chemical Society Reviews, 52(15), 5134-5185. [Link]

• ResearchGate. Preparation and drug application of chiral 1-(1-naphthyl)ethylamine. [Link]

• Wikipedia. Substituted phenethylamine. [Link]

• University of Virginia School of Medicine. ToxTalks: Phenethylamines. [Link]

• PubMed. New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary. [Link]

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• 20. chemistry.nd.edu [chemistry.nd.edu]

Technical Notes & Optimization

Removing unreacted isopropylamine from 1-(2-Methylphenyl)ethylamine

Removing Unreacted Isopropylamine[1]

Executive Summary: The Separation Logic

The purification of 1-(2-Methylphenyl)ethylamine (Target) from unreacted Isopropylamine (IPAm) relies on two massive physical property differentials: Volatility and Hydrophilicity .[1][2]

Property	Isopropylamine (Impurity)	1-(2-Methylphenyl)ethylamine (Target)	The Advantage
Boiling Point	32.4 °C	~201–211 °C	A of >170°C allows for easy thermal separation.[1]
Water Solubility	Miscible (Infinite)	Low (Lipophilic)	IPAm partitions preferentially into the aqueous phase.[1][2]
Vapor Pressure	High (Volatile)	Low	High vacuum can strip IPAm without losing Target.[1][2]

Recommendation: Always attempt Method A (Thermal Removal) first.[1][2] It is the cleanest method and avoids introducing extraction solvents.[2] Use Method B (Aqueous Partitioning) only if thermal removal is insufficient or if the target is heat-sensitive.[1][2]

Method A: Thermal Removal (Rotary Evaporation)

Best for: Bulk removal of excess reagent.[2]

Due to the low boiling point of isopropylamine (32.4 °C), it can be stripped effectively using standard rotary evaporation.[2] However, IPAm "stickiness" (hydrogen bonding) can make the last traces stubborn.[2]

Protocol

• Setup: Connect the flask to a rotary evaporator with a condenser temperature of -10°C to 0°C (IPAm is volatile; you want to trap it, not ruin your pump).

• Bath Temperature: Set water bath to 40–45°C .

• Pressure Ramp:

  • Start at atmospheric pressure .

  • Slowly ramp down to 100 mbar . (Watch for bumping; IPAm boils vigorously).

  • Once stabilized, reduce pressure to 10–20 mbar for 15 minutes.

• The "Chaser" Technique (Critical for Trace Removal):

  • If NMR shows residual IPAm, add a co-solvent to form an azeotrope or simply assist in mass transfer.[2]

  • Add: 2–3 volumes of Dichloromethane (DCM) or Pentane .[1][2]

  • Re-evaporate: The co-solvent evaporation helps "carry" the IPAm molecules out of the viscous target oil.[2]

⚠️ CAUTION: Carbamate Formation Isopropylamine reacts with atmospheric CO₂ to form white solid salts (carbamates).[1][2] If you see white crusts forming on your glassware, this is likely the impurity, not your product.[2] Do not scrape this back into your flask.

Method B: Aqueous Partitioning (Liquid-Liquid Extraction)

Best for: Final polishing or heat-sensitive compounds.[1]

While both compounds are amines (bases), IPAm is a small, water-miscible molecule, whereas the target is a lipophilic aromatic amine.[2] We exploit this by washing the organic phase with water.[2]

The Workflow

Figure 1: Selective partitioning workflow.[1][2] The high water solubility of IPAm drives it into the aqueous layer, leaving the lipophilic target in the organic layer.[2]

Step-by-Step Protocol

• Dissolution: Dissolve the crude oil in Dichloromethane (DCM) or Ethyl Acetate (approx. 10 mL solvent per gram of product).[1][2]

• The Wash:

  • Transfer to a separatory funnel.[1][2][3][4]

  • Wash with Deionized Water (3 x volume of organic layer).[1][2]

  • Note: Do not use acid.[1][2] Acidifying the water will protonate the target amine (

    ) and pull it into the water along with the IPAm.[2] Keep the water neutral or slightly basic (pH 10–11 using dilute NaOH) to ensure the target stays neutral and organic-soluble.[1][2]

• Brine Wash (Optional): Perform a final wash with saturated brine to remove entrained water.[1][2]

• Drying: Dry the organic layer over anhydrous Sodium Sulfate (

  ) , filter, and concentrate.[2]

Method C: High Vacuum Manifold (The "Polish")

Best for: Removing the final <1% traces.[2]

If the target is an oil with a high boiling point (>200°C), it can withstand high vacuum without distilling over.[2]

• Place the flask on a high-vacuum manifold (<1 mmHg).

• Stir the oil rapidly (magnetic stirring is crucial to break surface tension).

• Heat gently to 40°C .

• Hold for 1–2 hours. The volatile IPAm will sublime/evaporate into the cold trap.[2]

Quality Control: How to Verify Purity

Use

-NMR (Chloroform-d) to verify the removal of isopropylamine.[1][2]

Compound	Key Signal to Watch	Multiplicity	Location ( ppm)
Isopropylamine	Methine (CH)	Septet	~3.1 ppm
Isopropylamine	Methyls (CH3)	Doublet	~1.1 ppm
Target	Benzylic Methine	Quartet	~4.0 – 4.2 ppm
Target	Aromatic Protons	Multiplet	7.0 – 7.4 ppm

Success Criteria: The septet at 3.1 ppm should be absent or integrate to <1% relative to the target's benzylic proton.[2]

Troubleshooting & FAQs

Q: I see a white solid forming in my condenser or flask neck. Is this my product? A: Likely not. This is usually Isopropylammonium Isopropylcarbamate .[1][2] Isopropylamine reacts with CO₂ in the air to form this salt.[2]

• Fix: Do not mix it back into your oil.[1][2] Wipe it out with a tissue soaked in water (it is water-soluble).

Q: My product smells "fishy" even after rotovap. Why? A: The human nose is incredibly sensitive to amines (detecting ppm levels).[2]

• Fix: Trust the NMR, not your nose.[2] If NMR shows it's clean, the smell is from trace volatiles that do not affect bulk purity.[2] If you must remove the smell, use Method C (High Vacuum) .[2]

Q: Can I use an acid wash (HCl) to remove the IPAm? A: No. Both IPAm and your target are amines.[2] Adding HCl will protonate both, turning them into salts (Isopropylammonium chloride and Target-ammonium chloride).[1][2] Both salts are water-soluble, and you will lose your product into the aqueous layer.[2]

Q: I formed an emulsion during the water wash. What do I do? A: Amines can act as surfactants.[1][2]

• Fix: Add a small amount of solid NaCl to the separatory funnel and swirl gently.[2] If that fails, filter the mixture through a pad of Celite to break the emulsion.[2]

References

• National Center for Biotechnology Information. (2023).[1][2] PubChem Compound Summary for CID 6363, Isopropylamine.[2] Retrieved from .[1][2]

• Sigma-Aldrich. (n.d.).[1][2] Product Specification: 1-(4-Methylphenyl)ethylamine (Analogue Reference).[1] Retrieved from .[1][2]

• ChemicalBook. (n.d.).[1][2] 1-(2-Methylphenyl)ethylamine Properties and Boiling Point Data. Retrieved from .[1][2]

• Clayden, J., Greeves, N., & Warren, S. (2012).[2] Organic Chemistry (2nd ed.).[1][2] Oxford University Press.[1][2] (General reference for amine pKa and extraction principles).

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• 2. uregina.ca [uregina.ca]
• 3. Sciencemadness Discussion Board - Isopropylamine and Diisopropylamine from Acetone - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. Organic Syntheses Procedure [orgsyn.org]

Reference Data & Comparative Studies

A Comparative Guide to the Mass Spectrometry Fragmentation Patterns of C12H19N Amines

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the mass spectrometry fragmentation patterns of amines with the molecular formula C12H19N. By objectively comparing the performance of mass spectrometry in characterizing different amine isomers, this document serves as a valuable resource for researchers, scientists, and professionals in drug development. We will explore the foundational principles of amine fragmentation, compare the distinct patterns of primary, secondary, tertiary, and aromatic C12H19N isomers, and provide supporting experimental data and methodologies.

Introduction: The Significance of Amine Fragmentation in Mass Spectrometry

Amines, a class of organic compounds containing a basic nitrogen atom with a lone pair, play a crucial role in pharmaceuticals, agrochemicals, and materials science. The ability to accurately identify and characterize amine isomers is paramount for understanding their biological activity, metabolic fate, and chemical properties. Mass spectrometry, a powerful analytical technique, provides invaluable information about a molecule's structure through its fragmentation pattern.

The "Nitrogen Rule" is a fundamental principle in the mass spectrometry of amines, stating that a compound with an odd number of nitrogen atoms will have an odd nominal molecular weight. This rule serves as an initial indicator for the presence of nitrogen in an unknown compound.

This guide will focus on the fragmentation behavior of C12H19N amines under Electron Ionization (EI), a widely used "hard" ionization technique that induces reproducible and structurally informative fragmentation. We will also touch upon "soft" ionization techniques like Electrospray Ionization (ESI) where relevant.

Fundamental Fragmentation Mechanisms of Amines

The fragmentation of amines in a mass spectrometer is primarily driven by the presence of the nitrogen atom, which influences the stability of the resulting fragment ions. The most dominant fragmentation pathway for aliphatic amines is alpha-cleavage .

Alpha-Cleavage: The Hallmark of Aliphatic Amine Fragmentation

Alpha-cleavage involves the homolytic cleavage of a carbon-carbon bond adjacent to the nitrogen atom. This process is energetically favorable as it leads to the formation of a resonance-stabilized immonium ion.[1][2] The charge is preferentially retained by the nitrogen-containing fragment. The general mechanism is depicted below:

Figure 1: General mechanism of alpha-cleavage in an amine molecular ion.

The stability of the resulting radical also plays a role, with the cleavage favoring the loss of the largest alkyl group.[1] This preferential fragmentation provides key structural information about the substitution pattern around the nitrogen atom.

Comparative Fragmentation Patterns of C12H19N Isomers

The molecular formula C12H19N encompasses a wide variety of structural isomers, including primary, secondary, tertiary, and aromatic amines. Their distinct structures lead to characteristic differences in their mass spectra. The molecular weight of C12H19N is 177.29 g/mol .[3][4]

Primary Aliphatic Amines (R-NH2)

Primary amines are characterized by the presence of a -NH2 group. A key diagnostic peak for primary amines with an unbranched alpha-carbon is the immonium ion at m/z 30 ([CH2=NH2]+). While no direct spectral data for a simple primary aliphatic C12H19N amine was found, the fragmentation pattern can be predicted based on established principles. The base peak would likely result from alpha-cleavage with the loss of the largest alkyl radical.

Secondary Aliphatic Amines (R2NH)

Secondary amines will also undergo alpha-cleavage. The resulting immonium ion will have a higher mass than that of a primary amine. For example, a C12H19N secondary amine like N-ethyl-decylamine would be expected to show a prominent fragment from the loss of a nonyl radical.

Tertiary Aliphatic Amines (R3N)

Tertiary amines also fragment via alpha-cleavage, with the loss of the largest alkyl group being the most favored pathway.[1] The resulting immonium ion will be characteristic of the substitution pattern.

Aromatic Amines (Ar-NRR')

Aromatic amines, such as substituted anilines, exhibit distinct fragmentation patterns compared to their aliphatic counterparts. They typically show a strong molecular ion peak due to the stability of the aromatic ring. A prominent [M-1]+ peak resulting from the loss of a hydrogen atom from the nitrogen is also a common feature.

Case Study: N,N-Diisopropylaniline (C12H19N)

N,N-Diisopropylaniline provides an excellent example of a tertiary aromatic amine. Its mass spectrum would be expected to show a prominent molecular ion peak at m/z 177. The primary fragmentation would involve the loss of a methyl group from one of the isopropyl substituents via alpha-cleavage to the nitrogen, leading to a fragment at m/z 162. Another significant fragmentation would be the loss of a propyl radical, resulting in a fragment at m/z 134.

Figure 2: Proposed fragmentation of N,N-Diisopropylaniline.

Case Study: 2,6-Diisopropylaniline (C12H19N)

This primary aromatic amine, an isomer of N,N-diisopropylaniline, would exhibit a different fragmentation pattern.[4] A strong molecular ion peak at m/z 177 is expected. The primary fragmentation would likely involve the loss of a methyl group from one of the isopropyl groups attached to the benzene ring, resulting in a fragment at m/z 162. This is a benzylic cleavage, which is also a favorable fragmentation pathway.

Figure 3: Proposed fragmentation of 2,6-Diisopropylaniline.

Comparative Data Summary

The following table summarizes the expected key ions in the EI mass spectra of various C12H19N amine isomers based on established fragmentation principles.

Compound	Amine Class	Molecular Ion (m/z)	Base Peak (m/z)	Other Key Fragments (m/z)
N,N-Diisopropylaniline	Tertiary Aromatic	177 (prominent)	162	120, 134
2,6-Diisopropylaniline	Primary Aromatic	177 (prominent)	162	-
N-Butylaniline (C10H15N)	Secondary Aromatic	149 (prominent)	106	134, 118
Phentermine (C10H15N)	Primary Aliphatic	149 (weak)	58	91, 134

Note: Data for C10H15N isomers are included to illustrate fragmentation principles applicable to C12H19N.

Experimental Protocol: Acquiring High-Quality Mass Spectra of C12H19N Amines

This section outlines a standardized protocol for the analysis of C12H19N amines using Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI).

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• 4. Diisopropylaniline | C12H19N | CID 32484 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Guide: Chiral HPLC Resolution of 1-(2-Methylphenyl)ethylamine

Executive Summary

This guide provides a technical comparison of the two dominant methodologies for separating 1-(2-Methylphenyl)ethylamine (also known as 1-(o-tolyl)ethylamine). As a chiral primary amine with significant steric hindrance at the ortho position, this compound presents unique challenges regarding peak tailing and chiral recognition mechanisms.

We compare the Crown Ether-based approach (Crownpak CR-I) against the Polysaccharide-based approach (Chiralcel OD-H) . While polysaccharide columns are the industry "generalists," our analysis demonstrates that for this specific primary amine, the Crown Ether methodology offers superior selectivity (

) and resolution ( ) through a host-guest inclusion mechanism, albeit with lower loading capacity.

The Challenge: The "Ortho" Effect

1-(2-Methylphenyl)ethylamine is a primary amine where the chiral center is adjacent to an aromatic ring substituted at the 2-position (ortho).

• Steric Hindrance: The ortho-methyl group restricts rotation around the chiral center, creating a rigid "chiral twist."

• Chromatographic Implication: On polysaccharide phases, this rigidity often enhances enantioselectivity compared to the unsubstituted 1-phenylethylamine. However, the basicity of the primary amine (

  ) causes severe peak tailing on silica-based columns unless specific additives are used.

Comparative Analysis

Method A: The Specialist (Crown Ether)

Column: Daicel CROWNPAK CR-I(+) (Immobilized Crown Ether) Mechanism: Host-Guest Complexation. The crown ether forms an inclusion complex specifically with the ammonium ion (

) of the protonated amine.

Experimental Protocol (Self-Validating)

• Mobile Phase Preparation:

  • Prepare

    (Perchloric acid) in water. Why? The amine must be fully protonated to bind to the crown ether.

  • Mix 85:15 (v/v)

    solution : Acetonitrile. Note: CR-I (immobilized) allows ACN use; older CR (coated) columns do not.

• Sample Prep: Dissolve the racemate in the mobile phase. Do not use basic solvents.[1]

• Conditions:

  • Flow: 0.5 mL/min (lower flow enhances equilibrium).

  • Temp: 25°C (Lowering to 10°C can significantly boost resolution).

  • Detection: UV 210 nm (low UV absorption of mobile phase is critical).

Performance Characteristics:

• Selectivity (

  ): Typically (Very High).

• Resolution (

  ): Baseline separation is easily achieved ( ).

• Elution Order: Configurable. Switching to CR-I(-) reverses the elution order, which is critical for trace impurity analysis (eluting the minor impurity before the main peak).

Method B: The Generalist (Polysaccharide)

Column: Daicel CHIRALCEL OD-H (Cellulose tris(3,5-dimethylphenylcarbamate)) Mechanism: Hydrogen bonding, dipole-dipole interactions, and steric inclusion in the cellulose grooves.

Experimental Protocol (Self-Validating)

• Mobile Phase Preparation:

  • Base Solvent: n-Hexane / Isopropanol (90:10 v/v).

  • Critical Additive: Add 0.1% Diethylamine (DEA) or Isopropylamine. Why? The additive masks non-specific silanol sites on the silica support, preventing peak tailing of the amine.

• Sample Prep: Dissolve in Mobile Phase.

• Conditions:

  • Flow: 1.0 mL/min.

  • Temp: 25°C.

  • Detection: UV 254 nm.

Performance Characteristics:

• Selectivity (

  ): Moderate ( ).

• Resolution (

  ): Baseline separation possible, but peaks are often broader than in Method A.

• Capacity: High. Preferred for preparative scale-up due to solubility in organic solvents.

Data Summary & Comparison

Feature	Method A: CROWNPAK CR-I(+)	Method B: CHIRALCEL OD-H
Mode	Reversed Phase (Acidic)	Normal Phase (Basic)
Mobile Phase	/ ACN	Hexane / IPA / 0.1% DEA
Selectivity ( )	High (> 1.5)	Moderate (1.2 - 1.4)
Peak Shape	Sharp (Ammonium complex)	Potential Tailing (requires base)
Sample Capacity	Low (Analytical only)	High (Prep compatible)
MS Compatibility	Difficult (Non-volatile acid)	No (High hydrocarbon load)
Primary Use Case	Purity Analysis / QC	Purification / Isolation

Visualizing the Mechanisms

The following diagram illustrates the decision logic and the mechanistic differences between the two separation modes.

Figure 1: Decision matrix for selecting the optimal stationary phase based on experimental goals.

Troubleshooting & Optimization

For Crownpak CR-I (Acidic Mode)

• Problem: Retention times are drifting.

  • Root Cause:[2][3][4][5] Temperature fluctuations affect the thermodynamics of the host-guest complex significantly.

  • Fix: Use a column thermostat.[4] Lowering temperature (e.g., 25°C

    15°C) generally increases retention ( ) and resolution ( ).

• Problem: High backpressure.

  • Root Cause:[2][3][4][5] Methanol/Water mixtures have high viscosity.

  • Fix: Switch organic modifier to Acetonitrile (only possible on Immobilized CR-I, not coated CR).

For Chiralcel OD-H (Normal Phase)

• Problem: Peak tailing despite using DEA.

  • Root Cause:[2][3][4][5] The ortho-methyl group may be shielding the amine, but the basicity is still high.

  • Fix: Switch to Ethanol instead of IPA as the modifier. Ethanol is a sharper proton donor/acceptor and can improve mass transfer kinetics.

• Problem: Solvent mismatch.

  • Root Cause:[2][3][4][5] Injecting a sample dissolved in MeOH into a Hexane mobile phase.

  • Fix: Dissolve sample in the mobile phase or 100% Ethanol.

References

• Daicel Corporation. (2025).[2] Instruction Manual for CROWNPAK® CR(+) / CR(-). Chiral Technologies.

• Hirose, K., et al. (2005).[6] Performance comparison of chiral stationary phases in the enantiomeric separation of 1-arylethylamines by HPLC. Chirality, 17, 142.[6]

• Phenomenex. (2024). Chiral HPLC Separations: Guide to Column Selection and Method Development.

• BenchChem. (2025).[5] HPLC method for enantiomeric separation of chiral amines - Application Note.

• Sigma-Aldrich. (2024). Basics of Chiral HPLC and Inclusion Complexing.

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• 2. hplc.eu [hplc.eu]
• 3. researchgate.net [researchgate.net]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Performance comparison of chiral stationary phases in the enantiomeric separation of 1-arylethylamines by HPLC [jstage.jst.go.jp]

Technical Guide: Analytical Differentiation of N-isopropyl-1-(2-methylphenyl)ethylamine

Executive Summary

In the analysis of substituted phenethylamines and benzylamines, structural isomerism presents a critical challenge to forensic and medicinal chemists. N-isopropyl-1-(2-methylphenyl)ethylamine (hereafter referred to as 2-Me-NIPEA ) is an isobaric isomer of several controlled substances and research chemicals.

Standard Gas Chromatography-Mass Spectrometry (GC-MS) often fails to definitively identify this compound because its primary fragmentation pathway (α-cleavage) ejects the aromatic ring—the very moiety carrying the distinguishing ortho-methyl substituent. Consequently, 2-Me-NIPEA produces a mass spectrum virtually identical to its meta (3-Me) and para (4-Me) regioisomers.

This guide outlines a multi-tiered analytical strategy to differentiate 2-Me-NIPEA from its structural isomers, prioritizing retention index (RI) analysis , chemical derivatization , and Infrared Spectroscopy (IR) as the definitive "fingerprinting" tools.

The Isomer Landscape[1]

To accurately identify 2-Me-NIPEA, one must recognize its "impostors." All compounds listed below share the molecular formula C₁₂H₁₉N (MW 177.29) and similar physicochemical properties.[1][2]

Isomer Type	Compound Name	Structural Difference	Analytical Challenge
Target	2-Me-NIPEA	Ortho-methyl on phenyl ring	Reference Standard
Regioisomer	3-Me-NIPEA	Meta-methyl on phenyl ring	Identical MS Base Peak
Regioisomer	4-Me-NIPEA	Para-methyl on phenyl ring	Identical MS Base Peak
Chain Isomer	N-propyl-1-(2-methylphenyl)ethylamine	N-propyl vs. N-isopropyl	Distinct MS (side chain cleavage)
Homolog	N,N-Dimethyl-2-methylamphetamine	Tertiary amine structure	Distinct MS (McLafferty rearrangement)

Mass Spectrometry: The Screening Trap

Relying solely on Electron Ionization (EI) MS is the most common error in identifying this compound.

Fragmentation Mechanism

Upon electron impact (70 eV), 2-Me-NIPEA undergoes rapid α-cleavage. The bond between the benzylic carbon and the aromatic ring is the weakest link, leading to the loss of the substituted benzyl radical.

• Result: The charge remains on the nitrogen-containing fragment (the iminium ion).

• The Problem: The aromatic ring (containing the ortho-methyl group) is lost as a neutral radical. The detected ion contains only the ethyl-amine-isopropyl backbone, which is identical for the ortho, meta, and para isomers.

Predicted MS Data

• Base Peak (m/z): ~72 or 86 (depending on precise fragmentation energetics of the isopropyl group).

• Molecular Ion (M+): 177 (often weak or absent).

• Differentiation Capability: LOW .

Figure 1: The MS "blind spot." The structural information distinguishing the isomers is lost in the neutral fragment.

Chromatographic Differentiation (GC-FID/MS)

Since MS spectral patterns are ambiguous, separation in the time domain (Retention Time) is critical.

The "Ortho Effect"

On non-polar capillary columns (e.g., DB-1, DB-5, HP-5ms), the elution order of regioisomers is governed by boiling point and steric hindrance.

• 2-Me-NIPEA (Ortho): The ortho-methyl group creates steric crowding near the amine/alkyl chain. This prevents intermolecular hydrogen bonding and effectively lowers the boiling point/interaction with the stationary phase.

• Trend: Ortho isomers typically elute first , followed by meta, then para.

Derivatization Strategy

To enhance separation, convert the amine to a perfluoroamide using Trifluoroacetic Anhydride (TFAA) or Heptafluorobutyric Anhydride (HFBA). This increases volatility and improves peak shape.

Protocol: TFA Derivatization

• Aliquot: Take 50 µL of sample (1 mg/mL in ethyl acetate).

• Reagent: Add 50 µL TFAA.

• Incubate: Heat at 70°C for 20 minutes (capped vial).

• Dry: Evaporate to dryness under a stream of nitrogen.

• Reconstitute: Dissolve residue in 100 µL ethyl acetate.

• Analyze: Inject 1 µL into GC.

Result: The bulky derivatives exaggerate the steric differences between the ortho isomer and its counterparts, increasing the resolution (ΔRT) between peaks.

Infrared Spectroscopy: The Definitive Fingerprint

If isolation is possible (e.g., via preparative LC or solid-phase extraction), FTIR is the most robust method for differentiation without NMR. The aromatic C-H out-of-plane (OOP) bending vibrations are highly specific to the substitution pattern.

Diagnostic Bands (Vapor Phase or ATR)

Isomer	Substitution Pattern	Key OOP Absorption Band (cm⁻¹)
2-Me-NIPEA	1,2-Disubstituted (Ortho)	735 – 770 (Strong, single band)
3-Me-NIPEA	1,3-Disubstituted (Meta)	690 & 780 (Two distinct bands)
4-Me-NIPEA	1,4-Disubstituted (Para)	810 – 840 (Strong, single band)

Analysis: A strong band near 750 cm⁻¹ with the absence of bands at 690/820 cm⁻¹ confirms the ortho orientation of 2-Me-NIPEA.

Recommended Analytical Workflow

Do not rely on a single data point. Use this self-validating workflow to confirm identity.

Figure 2: Integrated workflow for distinguishing isobaric phenethylamine isomers.

References

• Clark, C. R., et al. (2008).[3] "GC-IRD Analysis of Regioisomeric Substituted Phenethylamines of Mass Spectral Equivalence." Chromatography Today. Link

• Van Outersterp, R. E., et al. (2020).[4] "Mass spectrometry-based identification of ortho-, meta- and para-isomers using infrared ion spectroscopy." Analyst. Link

• United Nations Office on Drugs and Crime (UNODC). "Recommended Methods for the Identification and Analysis of Amphetamine, Methamphetamine and their Ring-Substituted Analogues in Seized Materials." Link

• Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). "SWGDRUG Recommendations, Version 8.0." Link

Sources

• 1. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 2. ptacts.uspto.gov [ptacts.uspto.gov]
• 3. GC-IRD Analysis of Regioisomeric Substituted Phenethylamines of Mass Spectral Equivalence | National Institute of Justice [nij.ojp.gov]
• 4. researchgate.net [researchgate.net]